Cas no 3672-48-8 (5-(4-Methoxyphenyl)isoxazole)

• Product Name: 5-(4-Methoxyphenyl)isoxazole
• CAS No: 3672-48-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD02183545
• CID: 296251
• PubChem ID: 2736756
• Update Time: 2025-04-19

5-(4-Methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)isoxazole
• 5-(4-methoxyphenyl)-1,2-oxazole
• Isoxazole,5-(4-methoxyphenyl)-
• 5-(4-Methoxy-phenyl)-isoxazol
• 5-(4-methoxy-phenyl)-isoxazole
• 5-isoxazol
• AC1MC69K
• CHEBI:351745
• CHEMBL347302
• CTK4H7031
• SureCN2090455
• AMY20831
• MFCD02183545
• 5-(4-methoxyphenyl)isoxazole, AldrichCPR
• SCHEMBL2090455
• AKOS006230412
• DTXSID70371577
• FT-0747629
• AB11509
• BS-42410
• CS-0150406
• 3672-48-8
• D94956
• AK-105/40691315
• DB-069424

• MDL： MFCD02183545
• Inchi： 1S/C10H9NO2/c1-12-9-4-2-8(3-5-9)10-6-7-11-13-10/h2-7H,1H3
• InChI Key： KKDKBSQRNCPFCM-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26000
• LogP: 2.35020

5-(4-Methoxyphenyl)isoxazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles